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Compound of Interest

Compound Name:
2-(3-chlorophenoxy)-N-

methylethanamine

CAS No.: 102308-82-7

Cat. No.: B011818

Get Quote

Executive Safety Directive
2-(3-chlorophenoxy)-N-methylethanamine (CAS: 18686-65-6 / 102308-82-7) is not a generic

reagent. It is a pharmacologically active secondary amine and a key intermediate in the

synthesis of norepinephrine reuptake inhibitors (e.g., Atomoxetine).

Operational Risk Profile:

Corrosivity: As a secondary amine, it poses a high risk of irreversible corneal damage and

severe skin burns.

Systemic Toxicity: Due to its structural relationship to neurotransmitter reuptake inhibitors,

systemic absorption (inhalation/dermal) may induce CNS effects (tachycardia, hypertension,

agitation).
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Chemical Incompatibility:CRITICAL WARNING: Do not expose to nitrosating agents (e.g.,

sodium nitrite, nitrous acid). This reaction generates nitrosamines, which are potent

carcinogens.

The PPE Matrix: Layered Defense System
Do not rely on a single barrier. Use this matrix to select equipment based on the operational

scale.
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Protection Zone
Standard Handling
(< 1g / Dilute
Solutions)

Scale-Up /
Synthesis (> 1g /
Neat Liquids /
Dusts)

Technical
Justification

Hand Protection

Double Nitrile Gloves

(Min. thickness: 5 mil

outer)

Laminate Film (Silver

Shield/4H) under

Nitrile

Amines can permeate

nitrile over time.

Laminate film provides

broad chemical

resistance against

amine-based

degradation.

Eye/Face

Chemical Splash

Goggles (Indirect

Vented)

Full Face Respirator

OR Splash Goggles +

Face Shield

Safety glasses are

insufficient. Amines

are basic; eye contact

causes saponification

of corneal lipids,

leading to permanent

opacity.

Respiratory
Fume Hood (Face

velocity: 80–100 fpm)

PAPR or Full-Face

Respirator (OV/P100

Cartridge)

Required if handling

outside a hood or if

dust/aerosol is

generated. Filter must

handle Organic

Vapors (OV) and

Particulates (P100).

Body

Lab Coat

(Poly/Cotton), Long

Pants, Closed Shoes

Tyvek® Coverall or

Apron (Chemical

Resistant)

Prevent contamination

of street clothes.

Tyvek provides a

better barrier against

dusts and splashes

than woven cotton.

Technical Rationale & Mechanism
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Why Specific PPE is Non-Negotiable
Ocular Hazards: Unlike acids, which coagulate proteins and form a "scab" that limits

penetration, amines (bases) cause liquefaction necrosis. They saponify the fatty acids in the

cell membranes of the eye, allowing the chemical to penetrate deep into the ocular tissue

rapidly. Immediate irrigation is the only mitigation.

Dermal Permeation: The chlorophenoxy group increases lipophilicity compared to simple

alkyl amines, potentially enhancing dermal absorption rates. Once absorbed, the molecule's

pharmacological activity becomes the primary risk.

Hierarchy of Controls (Visualized)

Operational Logic

ELIMINATION
(Not possible for synthesis)

ENGINEERING CONTROLS
Chemical Fume Hood

(Primary Barrier)

ADMINISTRATIVE
SOPs, Training, Access Control

PPE (Last Resort)
Gloves, Goggles, Respirators

Click to download full resolution via product page

Figure 1: The Hierarchy of Controls. Note that PPE is the final defense line, not the first. The

Chemical Fume Hood is the primary containment strategy.

Operational Protocols
A. Weighing and Transfer

Pre-Check: Verify fume hood flow is operational.

Static Control: If the substance is a solid (HCl salt), use an anti-static gun or ionizer. Amine

salts can be hygroscopic and sticky; static can cause "jumping" of particles.
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The "Dirty Hand/Clean Hand" Rule:

Left Hand (Dirty): Handles the chemical container and spatula.

Right Hand (Clean): Touches the balance door, pen, and notebook.

Why? This prevents cross-contamination of the lab environment.

B. Reaction Setup (Incompatibility Management)
Nitrosamine Prevention: Ensure no nitrite sources (Sodium Nitrite, Isoamyl Nitrite) are

present in the same hood or waste stream.

Acid Scavenging: If used as a free base, the reaction will likely generate HCl. Ensure the

receiving vessel is vented through a scrubber or into the hood exhaust.

C. Doffing (Removal) Procedure[1][2][3]
Gloves Last: Remove apron/lab coat first.

Glove Removal: Use the "beak" method (pinch outside of one glove, pull off; slide finger

under second glove, peel off inside-out).

Wash: Immediately wash hands with soap and cool water. Warm water opens pores and

increases absorption potential.

Emergency Response: Spill Logic
In the event of a spill, immediate decision-making is critical. Follow this logic flow.
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SPILL DETECTED

Assess Volume & Location
Is it > 100mL or outside hood?

MAJOR SPILL
Evacuate Lab

Call EHS/Fire Dept

Yes

MINOR SPILL
(Contained in Hood)

No

Don Additional PPE
(Double Gloves, Goggles)

Absorb with Inert Material
(Vermiculite/Sand)

DO NOT USE SAWDUST

Neutralize Residue
(Dilute Acetic Acid/Citric Acid)

Collect as Hazardous Waste
(Tag: Halogenated Amine)

Click to download full resolution via product page

Figure 2: Decision Logic for Spill Response. Note the prohibition of sawdust (combustible with

some oxidizers) and the specific neutralization step for amines.

Disposal & Environmental Compliance
Waste Classification:
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RCRA Code (USA): Likely D002 (Corrosive) if pH > 12.5. If halogenated solvents are

present, F-listed codes may apply.

Segregation:

DO: Segregate into "Halogenated Organic - Basic/Amine" waste streams.

DO NOT: Mix with "Acidic" waste (exothermic reaction/fumes) or "Oxidizing" waste (fire

risk).

Decontamination of Glassware: Rinse glassware with a dilute acid solution (e.g., 5% Citric

Acid) to convert the amine to its water-soluble salt form before washing with standard

detergent. This minimizes vapor release during the washing process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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